2-{2-[1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N,N-dipropylacetamide
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Description
The compound “2-{2-[1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N,N-dipropylacetamide” is a complex organic molecule that contains several functional groups and structural features. It has a benzimidazole ring, which is a type of heterocyclic aromatic organic compound. This ring structure is fused to a pyrrolidinone ring, which is a type of lactam. The molecule also contains a fluorobenzyl group and a dipropylacetamide group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the benzimidazole ring could be formed through a condensation reaction of o-phenylenediamine and a carboxylic acid or its derivative. The pyrrolidinone ring could be formed through a cyclization reaction of a suitable precursor. The fluorobenzyl group and the dipropylacetamide group could be introduced through nucleophilic substitution reactions .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzimidazole ring, the pyrrolidinone ring, the fluorobenzyl group, and the dipropylacetamide group. The presence of these groups would likely result in a complex three-dimensional structure with multiple possible conformations .
Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the various functional groups. The benzimidazole ring is aromatic and relatively stable, but it can participate in electrophilic aromatic substitution reactions under certain conditions. The pyrrolidinone ring is a lactam and can undergo hydrolysis to form the corresponding amino acid. The fluorobenzyl group and the dipropylacetamide group can participate in nucleophilic substitution reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase the compound’s lipophilicity, which could affect its solubility and permeability. The presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and reactivity .
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. Many benzimidazole derivatives have biological activity and are used as pharmaceuticals. For example, some benzimidazoles are used as antiparasitic drugs. The pyrrolidinone ring is a common feature in many biologically active compounds .
Safety and Hazards
Properties
IUPAC Name |
2-[2-[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]-N,N-dipropylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31FN4O2/c1-3-13-29(14-4-2)25(33)18-31-23-8-6-5-7-22(23)28-26(31)20-15-24(32)30(17-20)16-19-9-11-21(27)12-10-19/h5-12,20H,3-4,13-18H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJZXYLSNYPBMU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)CC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31FN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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